Acenaphthylene
Acenaphthylene
Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics.
Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon.
Acenaphthylene is a natural product found in Arctostaphylos uva-ursi, Tuber borchii, and Artemisia capillaris with data available.
Acenaphthylene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon.
Acenaphthylene is a natural product found in Arctostaphylos uva-ursi, Tuber borchii, and Artemisia capillaris with data available.
Acenaphthylene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
Brand Name:
Vulcanchem
CAS No.:
208-96-8
VCID:
VC21182934
InChI:
InChI=1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
SMILES:
C1=CC2=C3C(=C1)C=CC3=CC=C2
Molecular Formula:
C12H8
Molecular Weight:
152.19 g/mol
Acenaphthylene
CAS No.: 208-96-8
Cat. No.: VC21182934
Molecular Formula: C12H8
Molecular Weight: 152.19 g/mol
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Specification
| Description | Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics. Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon. Acenaphthylene is a natural product found in Arctostaphylos uva-ursi, Tuber borchii, and Artemisia capillaris with data available. Acenaphthylene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10) |
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| CAS No. | 208-96-8 |
| Molecular Formula | C12H8 |
| Molecular Weight | 152.19 g/mol |
| IUPAC Name | acenaphthylene |
| Standard InChI | InChI=1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H |
| Standard InChI Key | HXGDTGSAIMULJN-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC3=CC=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC3=CC=C2 |
| Boiling Point | 509 to 527 °F at 760 mmHg (NTP, 1992) 280 °C |
| Colorform | Yellow needles Colorless crystalline solid Prisms from ether and plates from alcohol |
| Flash Point | 122.0 °C (251.6 °F) - closed cup |
| Melting Point | 200.3 to 202.1 °F (NTP, 1992) 89.4 °C |
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